Cas no 21072-66-2 (Cholest-5-ene-3beta,19-diol, 3-p-toluenesulfonate)

• Product Name: Cholest-5-ene-3beta,19-diol, 3-p-toluenesulfonate
• CAS No: 21072-66-2
• MF: C₃₄H₅₂O₄S
• MW: 556.839289665222
• CID: 2656820
• Update Time: 2023-08-06

Cholest-5-ene-3beta,19-diol, 3-p-toluenesulfonate Chemical and Physical Properties

Names and Identifiers

• Cholest-5-ene-3β,19-diol 3-(4-methylbenzenesulfonate)
• GVZRUUZYFRABOF-GUODMVMDSA-N
• 19-Hydroxycholest-5-en-3-yl 4-methylbenzenesulfonate #
• Cholest-5-ene-3beta,19-diol, 3-p-toluenesulfonate

• Inchi： 1S/C34H52O4S/c1-23(2)7-6-8-25(4)30-15-16-31-29-14-11-26-21-27(38-39(36,37)28-12-9-24(3)10-13-28)17-20-34(26,22-35)32(29)18-19-33(30,31)5/h9-13,23,25,27,29-32,35H,6-8,14-22H2,1-5H3/t25-,27+,29+,30-,31+,32+,33-,34-/m1/s1
• InChI Key： GVZRUUZYFRABOF-GUODMVMDSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O[C@H]1CC[C@@]2(CO)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 39
• Rotatable Bond Count: 9
• Complexity: 974
• Topological Polar Surface Area: 72